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Abstract

This technical guide provides an in-depth exploration of the chemical and biological relationship
between Methyl 9-oxononanoate and azelaic acid. Both are C9 aliphatic compounds, with
azelaic acid being a dicarboxylic acid and Methyl 9-oxononanoate being a mono-methyl ester
aldehyde. Their primary connection lies in their common origin from the oxidative cleavage of
oleic acid, a widely applied industrial process. While azelaic acid is a well-established
therapeutic agent with diverse dermatological applications, Methyl 9-oxononanoate serves
primarily as a versatile chemical intermediate. This guide will detail their synthesis, chemical
properties, biological significance, and the experimental methodologies used in their study.

Introduction

Azelaic acid, a naturally occurring saturated dicarboxylic acid found in grains like wheat, rye,
and barley, has garnered significant attention in the pharmaceutical and cosmetic industries.[1]
[2][3][4] Its established antimicrobial, anti-inflammatory, and anti-keratinizing properties have
led to its approval for the treatment of acne and rosacea.[2][5][6] Industrially, azelaic acid is
primarily produced through the ozonolysis of oleic acid.[1][7][8] This process also yields a co-
product, nonanoic acid, or in the case of methyl oleate ozonolysis, Methyl 9-oxononanoate.[9]
[10][11]
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Methyl 9-oxononanoate, a fatty aldehyde methyl ester, is a key chemical intermediate.[12][13]
Its bifunctional nature, possessing both an aldehyde and a methyl ester group, makes it a
valuable precursor in the synthesis of a variety of molecules, including fragrances, polymers,
and potential bioactive compounds.[12][14] This guide aims to elucidate the intricate
relationship between these two molecules, from their synthesis to their distinct yet
interconnected roles in science and industry.

Chemical Synthesis and Relationship

The most significant link between azelaic acid and Methyl 9-oxononanoate is their co-
production from the oxidative cleavage of oleic acid or its methyl ester.

Ozonolysis of Oleic Acid and Methyl Oleate

The industrial synthesis of azelaic acid predominantly relies on the ozonolysis of oleic acid.[7]
[8] This reaction involves the cleavage of the carbon-carbon double bond in oleic acid by
ozone. The resulting ozonide is then subjected to an oxidative work-up, typically with oxygen or
hydrogen peroxide, to yield azelaic acid and nonanoic acid.[15]

When methyl oleate is used as the starting material, the ozonolysis followed by an oxidative or
reductive work-up yields Methyl 9-oxononanoate and other products. Specifically, the
cleavage of the double bond results in two nine-carbon chains. One chain, containing the
original ester group, becomes Methyl 9-oxononanoate. The other C9 fragment can form
nonanal or nonanoic acid depending on the work-up conditions.
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Alternative Synthetic Routes

Concerns over the safety and environmental impact of ozonolysis have prompted research into
alternative, "greener" synthetic routes.[7] These include chemo-enzymatic methods involving
epoxidation of oleic acid followed by oxidative cleavage.[7]
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Physicochemical Properties

A summary of the key physicochemical properties of Methyl 9-oxononanoate and azelaic acid
IS presented in the table below for easy comparison.

Property Methyl 9-oxononanoate Azelaic Acid

IUPAC Name methyl 9-oxononanoate Nonanedioic acid

Molecular Formula C10H1803 CoH1604

Molecular Weight 186.25 g/mol [13] 188.22 g/mol

Appearance - White crystalline powder[3]

Melting Point - 109-111 °C

Boiling Point 125-145 °C at 9 Torr[16] 286.5 °C at 100 mmHg

Solubility Soluble in organic solvents[17] ?oorly soluble in water, soluble
in hot water and alcohol[3][18]

CAS Number 1931-63-1[13] 123-99-9

Experimental Protocols
Synthesis of Azelaic Acid and Methyl 9-oxononanoate
via Ozonolysis of Methyl Oleate

This protocol is a generalized representation based on established ozonolysis procedures.

Materials:

Methyl oleate

Methanol (or other suitable solvent)

Ozone (generated from an ozone generator)

Oxygen or Hydrogen Peroxide (for oxidative work-up)
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e Sodium bicarbonate or other base for neutralization
» Organic solvent for extraction (e.g., diethyl ether)
e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Dissolution: Dissolve methyl oleate in methanol in a reaction vessel equipped with a gas inlet
tube and a cold bath.

e Ozonolysis: Cool the solution to a low temperature (typically -78°C). Bubble ozone gas
through the solution until the reaction is complete (indicated by a blue color from excess
ozone or monitored by TLC).

o Purging: Purge the solution with nitrogen or argon to remove excess ozone.

o Oxidative Work-up: Add an oxidizing agent, such as hydrogen peroxide, to the reaction
mixture to cleave the ozonide and form the carboxylic acid and aldehyde.

o Neutralization and Extraction: Neutralize the reaction mixture with a base like sodium
bicarbonate. Extract the products with an organic solvent.

e Separation and Purification: The aqueous layer will contain the sodium salt of azelaic acid.
Acidification of this layer will precipitate azelaic acid, which can be collected by filtration. The
organic layer will contain Methyl 9-oxononanoate, which can be purified by distillation or
column chromatography.

Synthesis of Methyl 9-(2-iminothiazol-3(2H)-yl)-9-
oxononhanoate

This protocol describes the synthesis of a bioactive derivative from Methyl 9-oxononanoate's
precursor.[19]

Materials:

e Azelaic acid monomethyl ester
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Oxalyl chloride

2-aminothiazole

Anhydrous dichloromethane (CH2Clz)

Silica gel for chromatography
Procedure:

¢ Acyl Chloride Formation: Convert azelaic acid monomethyl ester to its corresponding acyl
chloride, methyl 9-chloro-9-oxononanoate, by reacting it with oxalyl chloride.

o Coupling Reaction: In a nitrogen atmosphere, add a solution of 2-aminothiazole in anhydrous
CH2Cl2 to a solution of methyl 9-chloro-9-oxononanoate in the same solvent.

o Reaction Monitoring: Stir the mixture for several hours and monitor the reaction progress
using thin-layer chromatography (TLC).

 Purification: Purify the product by silica gel column chromatography.

Quantitative Data

The following table summarizes reported yields for relevant reactions.
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Reaction Product(s) Reported Yield Reference
Ozonolysis of oleic

acid with performic Azelaic acid up to 95% [15]
acid work-up

Schotten-Baumann

type reaction of Methyl 9-(2-

methyl 9-chloro-9- iminothiazol-3(2H)- 43% [19]
oxononanoate and 2- yl)-9-oxononanoate

aminothiazole

Friedel-Crafts

acylation of N-methyl Methyl 9-(1-methyl-

indole with methyl 9- 1H-indol-3-yl)-9- 40% [20]
chloro-9- oxononanoate

oxononanoate

Biological Activity and Signaling Pathways
Azelaic Acid: A Multifunctional Therapeutic Agent

Azelaic acid's therapeutic efficacy stems from its diverse biological activities.[21] It exhibits

antibacterial effects, particularly against Propionibacterium acnes, a key bacterium in the

pathogenesis of acne.[5] Its anti-inflammatory properties contribute to its effectiveness in

treating inflammatory skin conditions like rosacea.[4][5] Azelaic acid also has anti-keratinizing

effects, helping to normalize the shedding of skin cells and prevent the formation of

comedones.[1] Furthermore, it is a competitive inhibitor of tyrosinase, an enzyme involved in

melanin production, making it useful in treating hyperpigmentation disorders.[4][5]
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Methyl 9-oxononanoate: A Chemical Intermediate with
Potential Biological Relevance

Currently, there is limited direct research on the specific biological activities of Methyl 9-
oxononanoate. Its primary role is as a precursor in chemical synthesis.[12] However, as an
oxidized lipid, it belongs to a class of molecules known to be involved in cell signaling and
inflammation.[12] The aldehyde functionality of Methyl 9-oxononanoate makes it reactive
towards nucleophiles, suggesting potential interactions with biological macromolecules. Further
research is warranted to explore its potential pharmacological effects.

Applications in Drug Development and Research

Azelaic acid is a well-established active pharmaceutical ingredient in dermatology.[2][22] Its
use in topical formulations for acne and rosacea is widespread.[6] Ongoing research focuses
on novel delivery systems to enhance its skin penetration and efficacy.[21]

Methyl 9-oxononanoate serves as a valuable building block in medicinal chemistry.[12] Its
structure can be modified to create novel compounds with potential therapeutic activities. For
instance, it has been used to synthesize hybrid molecules with antiproliferative properties

against cancer cell lines.[20]

Conclusion
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The relationship between Methyl 9-oxononanoate and azelaic acid is primarily rooted in their
common synthetic origin from oleic acid. While azelaic acid has a well-defined and significant
role in medicine, particularly in dermatology, Methyl 9-oxononanoate's value lies in its
versatility as a chemical intermediate. Understanding their synthesis and properties is crucial
for optimizing the production of azelaic acid and for harnessing the synthetic potential of
Methyl 9-oxononanoate in developing new molecules for various applications, including drug
discovery. Future research into the potential biological activities of Methyl 9-oxononanoate
may reveal new therapeutic avenues for this readily available bio-based chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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